Cas no 1105210-06-7 (4-tert-butyl-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide)

• Product Name: 4-tert-butyl-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide
• CAS No: 1105210-06-7
• MF: C₂₂H₂₇N₃O₄
• MW: 397.467485666275
• CID: 5449768
• Update Time: 2025-08-05

4-tert-butyl-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxopyridin-3-yl]benzamide
• 4-tert-butyl-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide

• Inchi： 1S/C22H27N3O4/c1-22(2,3)17-7-5-15(6-8-17)19(26)23-18-13-16(14-24(4)21(18)28)20(27)25-9-11-29-12-10-25/h5-8,13-14H,9-12H2,1-4H3,(H,23,26)
• InChI Key： KZWXIJHQJPRVIB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C(N2CCOCC2)=O)=CN(C)C1=O)(=O)C1=CC=C(C(C)(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-tert-butyl-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide

Professional Introduction to Compound with CAS No 1105210-06-7 and Product Name: 4-tert-butyl-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide

Compound with the CAS number 1105210-06-7 and the product name 4-tert-butyl-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a benzamide moiety and a dihydropyridine core, suggests a versatile chemical profile that could be exploited for various therapeutic purposes.

The 4-tert-butyl substituent in the molecular structure contributes to the compound's steric hindrance, which can influence its pharmacokinetic properties. This feature is particularly relevant in the design of drugs where metabolic stability and bioavailability are critical factors. The 1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl moiety adds another layer of complexity, introducing a morpholine ring that is known for its ability to enhance solubility and improve oral bioavailability. These structural characteristics make this compound an attractive candidate for further investigation in the development of novel therapeutic agents.

Recent research in the field of drug discovery has highlighted the importance of dihydropyridine derivatives due to their broad spectrum of biological activities. Dihydropyridines are known for their vasodilatory effects, calcium channel modulation, and anti-inflammatory properties. The compound in question incorporates a dihydropyridine core, which could potentially be leveraged for these applications. Additionally, the benzamide group is a common pharmacophore found in many drugs, known for its ability to enhance binding affinity and improve drug efficacy. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a promising candidate for multifunctional therapies.

In vitro studies have begun to explore the biological activity of this compound, revealing intriguing preliminary results. Initial assays indicate that it may possess antioxidant properties, which are increasingly recognized for their role in combating oxidative stress and inflammation. This is particularly relevant in the context of chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. Furthermore, the compound's interaction with biological targets suggests potential applications in neuroprotection and anti-inflammatory therapy. These findings align with current trends in pharmaceutical research, where compounds with multiple biological activities are highly sought after.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Key steps include the formation of the dihydropyridine core through cyclization reactions, followed by functionalization with the morpholine ring and benzamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. The presence of polar functional groups, such as the morpholine ring and amide bond, improves water solubility, which is crucial for oral administration and bioavailability. This property aligns with modern pharmaceutical development trends, where enhancing solubility is often a key focus during drug design. Additionally, preliminary pharmacokinetic studies suggest that this compound exhibits favorable metabolic stability, reducing the likelihood of rapid degradation in vivo.

Future research directions include detailed pharmacological characterization and preclinical testing to evaluate therapeutic efficacy and safety profiles. In vivo studies will be essential to assess how this compound interacts with biological systems and whether it can modulate disease-related pathways effectively. Collaborations between academic researchers and pharmaceutical companies could accelerate these efforts by leveraging complementary expertise and resources. The potential applications of this compound span multiple therapeutic areas, making it a valuable asset in ongoing drug discovery initiatives.

The development of novel therapeutic agents continues to rely on innovative chemical entities like this one. By combining structural features from well-established pharmacophores with novel modifications, researchers can generate compounds with unique properties that may address unmet medical needs. The interdisciplinary nature of pharmaceutical chemistry ensures that advancements in synthetic methods, computational modeling, and biological assays contribute to more efficient drug discovery processes.

In conclusion,4-tert-butyl-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl]benzamide (CAS No 1105210-06-7) represents a promising candidate for further exploration in medicinal chemistry. Its complex molecular structure, combined with preliminary evidence of biological activity and favorable physicochemical properties, positions it as a valuable tool for developing new therapeutic strategies across various disease areas.